2-Hydroxy-5-(2-hydroxyethyl)benzaldehyde
Overview
Description
Scientific Research Applications
Photocatalytic Applications
The photocatalytic oxidation of benzyl alcohol to benzaldehyde in water, under acidic conditions using a TiO2/Cu(II)/UV solar system, has been investigated. This study, exploring the oxidation process, showed by-products including 2-hydroxy-benzyl-alcohol and 2-hydroxy-benzaldehyde, which can be linked to the production of HO radicals. This research indicates the importance of various operational parameters in the photocatalytic oxidation process and suggests potential applications in environmental and synthetic chemistry (Marotta et al., 2011).
Synthetic Applications
In the field of synthetic chemistry, the compound has been involved in various studies. One example is the synthesis of 5-tert-butyl-2-hydroxy-benzaldehyde via hydrofornylation catalyzed by magnesium methoxide, showcasing its potential in producing valuable chemical intermediates (Hui Jian-bin, 2011). Additionally, the compound has been utilized in the synthesis of 2-(alkylamino)-1-arylethanols, including racemic adrenaline, from aromatic aldehydes via 5-aryloxazolidines, highlighting its versatility in organic synthesis (Moshkin & Sosnovskikh, 2013).
Catalysis and Reaction Mechanism Studies
The compound has also been mentioned in the context of studies on reaction mechanisms and catalysis. For instance, the kinetics of the thiazolium ion-catalyzed benzoin condensation, where two molecules of benzaldehyde are catalyzed to form benzoin, show its relevance in understanding complex organic reactions (White & Leeper, 2001).
Material Science Applications
In material science, the synthesis, characterization, and structures of azo-benzoic acids and their precursors, including 2-hydroxy-5-[(E)-(aryldiazenyl)]benzaldehydes, have been studied. These compounds are characterized using various spectroscopic techniques, indicating potential applications in material science and molecular engineering (Baul et al., 2009).
Biomedical Applications
Lastly, the compound has been investigated in the context of biomedical applications. A study on biocompatible chemosensors for pH, which can discriminate between normal cells and cancer cells, uses derivatives of 2-hydroxy-benzaldehyde. This illustrates its potential in medical diagnostics and cancer research (Dhawa et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
2-hydroxy-5-(2-hydroxyethyl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c10-4-3-7-1-2-9(12)8(5-7)6-11/h1-2,5-6,10,12H,3-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JURUGWBLFREUBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCO)C=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20763069 |
Source
|
| Record name | 2-Hydroxy-5-(2-hydroxyethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20763069 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
110005-81-7 |
Source
|
| Record name | 2-Hydroxy-5-(2-hydroxyethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20763069 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-Isopropyl-6-[[(isopropylamino)carbonyl]amino]-9H-Purine-9-carboxamide](/img/structure/B3319280.png)
![3-[5-(((Dimethylamino)methylene)amino)pyrimidin-2-yl]benzoic acid methyl ester](/img/structure/B3319317.png)
